![molecular formula C16H14ClNO2 B7480553 5-chloro-2-[(E)-3-phenylprop-2-enoxy]benzamide](/img/structure/B7480553.png)
5-chloro-2-[(E)-3-phenylprop-2-enoxy]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-chloro-2-[(E)-3-phenylprop-2-enoxy]benzamide, also known as CPOB, is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. CPOB belongs to the class of benzamide derivatives and has been studied for its diverse pharmacological properties.
Mechanism of Action
The mechanism of action of 5-chloro-2-[(E)-3-phenylprop-2-enoxy]benzamide involves the inhibition of the enzyme phosphodiesterase 4 (PDE4). PDE4 is involved in the degradation of cyclic adenosine monophosphate (cAMP), which is an important signaling molecule in various physiological processes. By inhibiting PDE4, this compound increases the levels of cAMP, leading to the activation of downstream signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This compound has also been shown to exhibit anti-tumor effects by inducing apoptosis in cancer cells. Additionally, this compound has been shown to protect neurons from oxidative stress and cell death.
Advantages and Limitations for Lab Experiments
5-chloro-2-[(E)-3-phenylprop-2-enoxy]benzamide has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. This compound has also been shown to exhibit low toxicity in vitro and in vivo. However, this compound has some limitations, including its limited solubility in aqueous solutions and its potential for off-target effects.
Future Directions
There are several future directions for research on 5-chloro-2-[(E)-3-phenylprop-2-enoxy]benzamide. One area of interest is the development of this compound analogs with improved pharmacological properties. Another area of interest is the investigation of the potential of this compound in treating other neurodegenerative diseases such as Huntington's disease. Additionally, the use of this compound in combination with other drugs for the treatment of cancer is an area of active research.
Synthesis Methods
The synthesis of 5-chloro-2-[(E)-3-phenylprop-2-enoxy]benzamide involves the reaction of 5-chloro-2-aminobenzamide with cinnamic acid in the presence of a coupling agent. The reaction mixture is then subjected to reflux conditions in a solvent such as ethanol or methanol to obtain the desired product.
Scientific Research Applications
5-chloro-2-[(E)-3-phenylprop-2-enoxy]benzamide has been studied extensively for its potential application in various fields of research. It has been shown to exhibit anti-inflammatory, anti-tumor, and neuroprotective effects. This compound has also been studied for its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
5-chloro-2-[(E)-3-phenylprop-2-enoxy]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14ClNO2/c17-13-8-9-15(14(11-13)16(18)19)20-10-4-7-12-5-2-1-3-6-12/h1-9,11H,10H2,(H2,18,19)/b7-4+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WAHVRLMVTTVGMD-QPJJXVBHSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C=CCOC2=C(C=C(C=C2)Cl)C(=O)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C=C/COC2=C(C=C(C=C2)Cl)C(=O)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.74 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.